Cas no 1391002-97-3 (5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 1391002-97-3
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD22519191
• CID: 5240500
• Update Time: 2025-08-05

5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-
• 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

• MDL： MFCD22519191
• Inchi： 1S/C10H10BrNO2/c11-7-2-1-3-8-6(7)4-5-9(12-8)10(13)14/h1-3,9,12H,4-5H2,(H,13,14)
• InChI Key： DVCCWZYISVRKKW-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2)CCC1C(O)=O

Additional information on 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

Introduction to 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 1391002-97-3)

5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1391002-97-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic acid derivative has garnered attention due to its structural complexity and potential biological activities. The presence of a bromine substituent at the 5-position of the tetrahydroquinoline ring enhances its reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The compound belongs to the broader class of tetrahydroquinoline derivatives, which are known for their diverse pharmacological properties. Tetrahydroquinolines exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a carboxylic acid group at the 2-position further expands its utility in drug design by allowing for further functionalization via esterification or amidation.

In recent years, 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid has been extensively studied for its role in developing targeted therapies. Researchers have leveraged its structural framework to create inhibitors of kinases and other enzymes involved in cancer progression. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more complex molecules with tailored biological properties.

One of the most compelling aspects of this compound is its potential in modulating protein-protein interactions. By serving as a scaffold for small-molecule inhibitors, it has been explored in the development of drugs that target protein-protein interfaces critical for various diseases. The carboxylic acid moiety allows for covalent binding strategies, enhancing drug efficacy and selectivity.

Recent advances in medicinal chemistry have highlighted the importance of 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid in designing next-generation therapeutics. Its ability to undergo diverse chemical transformations makes it an attractive candidate for structure-activity relationship (SAR) studies. These studies aim to optimize its pharmacokinetic and pharmacodynamic profiles, ensuring better therapeutic outcomes.

The compound's significance extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing derivatives of this scaffold for clinical trials. Its versatility in drug design has led to several patents being filed, underscoring its commercial potential. The bromine substituent's role in facilitating bioconjugation techniques has also opened new avenues for vaccine development and diagnostic imaging.

From a synthetic chemistry perspective, 5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid exemplifies the power of heterocyclic chemistry in creating functionally diverse molecules. Its synthesis involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Researchers have developed efficient routes to this compound using catalytic hydrogenation and halogenation strategies.

The compound's stability under various conditions makes it suitable for industrial-scale production. This stability is crucial for ensuring consistent quality in pharmaceutical formulations. Additionally, its solubility profile allows for easy incorporation into drug delivery systems, enhancing bioavailability and therapeutic efficacy.

In conclusion,5-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS No. 1391002-97-3) represents a cornerstone in modern drug discovery. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound,its importance in pharmaceutical innovation is poised to grow even further.